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Compound of Interest

Compound Name: Metolcarb-d3

Cat. No.: B12414777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

detailed synthesis protocol for Metolcarb-d3. This deuterated analog of the insecticide

Metolcarb is a valuable tool in metabolic studies, pharmacokinetic research, and as an internal

standard in analytical chemistry.

Core Chemical Properties
Metolcarb-d3, the deuterated form of Metolcarb, shares a similar chemical structure with the

parent compound, with three deuterium atoms replacing three hydrogen atoms on the N-methyl

group. This isotopic labeling provides a distinct mass signature for analytical purposes without

significantly altering the compound's chemical behavior.

Quantitative Data Summary
The following table summarizes the key chemical properties of Metolcarb-d3 and its non-

deuterated analog, Metolcarb, for comparative analysis.
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Property Metolcarb-d3 Metolcarb

Molecular Formula C₉H₈D₃NO₂[1] C₉H₁₁NO₂[2][3]

Molecular Weight 168.21 g/mol [1] 165.19 g/mol [2]

CAS Number 1777782-68-9 1129-41-5

Appearance
Colorless crystalline solid

(expected)
Colorless crystalline solid

Melting Point Not available 76-77 °C

Boiling Point Not available 293.03 °C (rough estimate)

Solubility in Water Not available 2600 mg/L at 30 °C

Solubility in Organic Solvents
Soluble in polar organic

solvents (expected)

Soluble in acetone, ethanol,

chloroform; slightly soluble in

benzene, toluene

LogP Not available 1.70

Synthesis of Metolcarb-d3
The synthesis of Metolcarb-d3 can be achieved through a two-step process. The first step

involves the synthesis of the key deuterated intermediate, methyl-d3-isocyanate. The second

step is the reaction of this intermediate with m-cresol to yield the final product.

Experimental Workflow
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Step 1: Synthesis of Methyl-d3-isocyanate

Step 2: Synthesis of Metolcarb-d3
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Caption: Synthesis workflow for Metolcarb-d3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12414777?utm_src=pdf-body-img
https://www.benchchem.com/product/b12414777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Step 1: Synthesis of Methyl-d3-amine hydrochloride

A common precursor for deuterated methyl isocyanate is deuterated methylamine. A general

method for the preparation of methyl-d3-amine hydrochloride involves the reduction of

nitromethane-d3.

Materials:

Nitromethane-d3

Zinc dust

Concentrated Hydrochloric Acid

Diethyl ether

Sodium hydroxide

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a

suspension of zinc dust in diethyl ether is prepared.

Nitromethane-d3 is added dropwise to the suspension while stirring.

Concentrated hydrochloric acid is then added slowly and cautiously to control the

exothermic reaction.

After the addition is complete, the mixture is refluxed for a specified time to ensure

complete reaction.

The reaction mixture is then cooled and made alkaline with a concentrated solution of

sodium hydroxide.

The resulting methyl-d3-amine is distilled and collected in a solution of hydrochloric acid in

ethanol to precipitate methyl-d3-amine hydrochloride.
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The precipitate is filtered, washed with cold ethanol, and dried under vacuum.

Step 2: Synthesis of Metolcarb-d3 from m-Cresol and Methyl-d3-isocyanate

The synthesis of Metolcarb is typically achieved by the reaction of m-cresol with methyl

isocyanate. For the deuterated analog, methyl-d3-isocyanate is used.

Materials:

m-Cresol

Methyl-d3-isocyanate

Triethylamine (catalyst)

Anhydrous toluene (solvent)

Hexane

Procedure:

In a dry, inert atmosphere (e.g., under nitrogen or argon), a solution of m-cresol and a

catalytic amount of triethylamine in anhydrous toluene is prepared in a round-bottom flask.

The solution is cooled in an ice bath.

A solution of methyl-d3-isocyanate in anhydrous toluene is added dropwise to the cooled

m-cresol solution with constant stirring.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure completion.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The crude product is then purified. A common method is recrystallization from a solvent

mixture such as toluene/hexane to yield pure Metolcarb-d3 crystals.
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Signaling Pathway and Mechanism of Action
Metolcarb, and by extension Metolcarb-d3, acts as a cholinesterase inhibitor. Cholinesterases

are enzymes that hydrolyze the neurotransmitter acetylcholine. Inhibition of these enzymes

leads to an accumulation of acetylcholine at the synapses, resulting in overstimulation of the

nervous system in insects.
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Caption: Mechanism of action of Metolcarb-d3 as a cholinesterase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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